Cas no 1807200-51-6 (Methyl 2-chloromethyl-3-cyano-4-methylbenzoate)

• Product Name: Methyl 2-chloromethyl-3-cyano-4-methylbenzoate
• CAS No: 1807200-51-6
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4953596
• Update Time: 2025-11-01

Methyl 2-chloromethyl-3-cyano-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-4-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-7-3-4-8(11(14)15-2)9(5-12)10(7)6-13/h3-4H,5H2,1-2H3
• InChI Key： XSUSWXZYKIHYBW-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-3-cyano-4-methylbenzoate

Methyl 2-chloromethyl-3-cyano-4-methylbenzoate (CAS No. 1807200-51-6): A Comprehensive Overview

Methyl 2-chloromethyl-3-cyano-4-methylbenzoate, identified by its CAS number 1807200-51-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a benzoate backbone with distinct functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of Methyl 2-chloromethyl-3-cyano-4-methylbenzoate consists of a benzene ring substituted with a methyl group at the 4-position, a cyano group at the 3-position, and a chloromethyl group at the 2-position. This arrangement imparts a high degree of reactivity, making it a versatile building block for more complex molecules. The presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups on the aromatic ring further enhances its utility in various chemical transformations.

In recent years, Methyl 2-chloromethyl-3-cyano-4-methylbenzoate has been explored for its potential applications in the synthesis of bioactive molecules. One particularly promising area is its use as a precursor in the development of novel pharmaceutical agents. The compound's reactivity allows for facile functionalization, enabling researchers to introduce additional pharmacophores or modify existing ones. This flexibility has made it a candidate for exploring new therapeutic pathways, particularly in the treatment of neurological disorders and infectious diseases.

Recent studies have highlighted the compound's role in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized Methyl 2-chloromethyl-3-cyano-4-methylbenzoate to develop inhibitors of enzymes involved in cancer metabolism. The benzoate moiety provides a scaffold that can be modified to enhance binding affinity to target proteins, while the cyano and chloromethyl groups offer handles for further chemical manipulation. These attributes have positioned this compound as a key intermediate in the quest for next-generation anticancer drugs.

The pharmaceutical industry has also shown interest in Methyl 2-chloromethyl-3-cyano-4-methylbenzoate for its potential as a starting material in the synthesis of antiviral agents. The compound's structural features allow for the introduction of groups that can interact with viral proteases or polymerases, thereby inhibiting viral replication. Preliminary studies have demonstrated its efficacy in modifying existing antiviral drugs, enhancing their potency and reducing side effects. This underscores the importance of this compound in drug discovery efforts aimed at combating emerging viral threats.

Beyond pharmaceutical applications, Methyl 2-chloromethyl-3-cyano-4-methylbenzoate has found utility in materials science and agrochemical research. Its unique chemical properties make it suitable for synthesizing advanced materials with tailored functionalities. For example, researchers have employed this compound to develop novel polymers with enhanced mechanical strength and thermal stability. Additionally, its derivatives have been explored as potential agrochemicals, offering new solutions for crop protection and yield improvement.

The synthesis of Methyl 2-chloromethyl-3-cyano-4-methylbenzoate involves multi-step organic reactions that highlight its synthetic versatility. Common synthetic routes include chlorination of methyl benzoate followed by cyanation and methylation at specific positions on the aromatic ring. These reactions often require careful optimization to ensure high yields and purity. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

In conclusion, Methyl 2-chloromethyl-3-cyano-4-methylbenzoate (CAS No. 1807200-51-6) is a multifaceted compound with significant potential across various domains of chemistry and biology. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel pharmaceuticals, advanced materials, and innovative agrochemicals. As scientific understanding continues to evolve, the applications of this compound are expected to expand, driving further innovation and discovery.